![molecular formula C16H8Cl2N2O3S2 B4059504 3-(3,4-dichlorophenyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4059504.png)
3-(3,4-dichlorophenyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
3-(3,4-dichlorophenyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C16H8Cl2N2O3S2 and its molecular weight is 411.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 409.9353399 g/mol and the complexity rating of the compound is 603. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Supramolecular Self-Assembly
The synthesis of new derivatives of 3-aryl-5-(4-nitrobenzylidene)-2-thioxothiazolidin-4-one, including the specific compound , was explored. These compounds demonstrated interesting supramolecular assemblies in solid states driven by hydrogen bonding and diverse π–hole interactions. These assemblies were analyzed through a combination of experimental methods and theoretical analyses, revealing the stabilization of their three-dimensional frameworks by noncovalent interactions such as C-H⋯π, π⋯π, and lp⋯π-hole interactions in addition to C-H⋯O/S H-bonding interactions (Andleeb et al., 2017).
Antimicrobial and Antitubercular Agents
A study on 4-thiazolidinone derivatives highlighted their synthesis and evaluation for antibacterial, antifungal, and antitubercular activities. These derivatives showed promising activities against selected bacterial and fungal strains, including Mycobacterium tuberculosis, indicating their potential as bioactive molecules for developing new antimicrobial agents (Samadhiya et al., 2014).
Anticancer Potentials
Another investigation into 4-thiazolidinone derivatives evaluated their in vitro antimicrobial and anticancer potentials. The study identified specific derivatives with significant anticancer activity, underscoring the importance of the thiazolidinone scaffold in the design of new anticancer agents. The study also highlighted the relevance of certain molecular parameters in describing the activity of these compounds (Deep et al., 2016).
Molecular Structure Analysis
The synthesis and molecular structure of related compounds were investigated through Density Functional Theory (DFT) and X-ray diffraction. These studies provide insight into the molecular geometry, electronic properties, and potential interaction mechanisms of these compounds, contributing to a better understanding of their biological activities and supramolecular assembly behaviors (Benhalima et al., 2011).
Properties
IUPAC Name |
(5Z)-3-(3,4-dichlorophenyl)-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Cl2N2O3S2/c17-12-6-5-11(8-13(12)18)19-15(21)14(25-16(19)24)7-9-1-3-10(4-2-9)20(22)23/h1-8H/b14-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJRFAWOSJFCTDT-AUWJEWJLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)C3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)S2)C3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Cl2N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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